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Compound of Interest

Compound Name: Guvacoline Hydrobromide

Cat. No.: B014660 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of

Guvacoline Hydrobromide, ensuring compliance with general safety standards.

Guvacoline Hydrobromide, a natural alkaloid, is not classified as a hazardous substance

according to the Globally Harmonized System (GHS). However, it is imperative to prevent its

entry into sewer systems or surface and ground water. Therefore, disposal requires careful

consideration to minimize environmental impact.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety glasses, a lab coat, and

chemical-resistant gloves. Standard laboratory safety protocols should be followed at all times.

Step-by-Step Disposal Procedure
The recommended disposal method for Guvacoline Hydrobromide is to treat it as a chemical

waste product destined for incineration or disposal in an approved waste facility. Do not

dispose of this compound down the drain.

Segregation of Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b014660?utm_src=pdf-interest
https://www.benchchem.com/product/b014660?utm_src=pdf-body
https://www.benchchem.com/product/b014660?utm_src=pdf-body
https://www.benchchem.com/product/b014660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all solid Guvacoline Hydrobromide waste, including empty containers and

contaminated materials (e.g., weighing paper, gloves), in a designated and clearly labeled

hazardous waste container.

For solutions containing Guvacoline Hydrobromide, collect them in a separate, sealed,

and properly labeled liquid waste container. Do not mix with other solvent waste streams

unless permitted by your institution's Environmental Health and Safety (EHS) department.

Container Labeling:

Label the waste container clearly with "Guvacoline Hydrobromide Waste" and include

the concentration and solvent if it is in a solution.

Ensure the label is securely attached and legible.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory. This area should be away from general laboratory traffic and incompatible

materials.

Arranging for Disposal:

Contact your institution's EHS office or the designated hazardous waste disposal

contractor to schedule a pickup.

Follow all institutional procedures for waste manifest and pickup.

Quantitative Data Summary
The following table summarizes key quantitative and safety data for Guvacoline
Hydrobromide.
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Property Value Source

CAS Number 17210-51-4

Molecular Formula C₇H₁₁NO₂ • HBr [1]

Formula Weight 222.1 g/mol [1]

GHS Classification Not classified as hazardous

Solubility (PBS, pH 7.2) 10 mg/ml [1]

Storage Temperature -20°C [1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Guvacoline Hydrobromide waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.caymanchem.com/product/17190
https://www.caymanchem.com/product/17190
https://www.caymanchem.com/product/17190
https://www.caymanchem.com/product/17190
https://www.sigmaaldrich.com/US/en/sds/sial/31593
https://www.benchchem.com/product/b014660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Guvacoline
Hydrobromide Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Form

Solid Waste
(Powder, Contaminated Items)

Solid

Liquid Waste
(Solutions)

Liquid

Collect in Labeled
Solid Chemical Waste Container

Collect in Labeled
Liquid Chemical Waste Container

Store Sealed Container in
Designated Satellite Accumulation Area

Contact Institutional EHS for Pickup
and Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Guvacoline Hydrobromide.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Guvacoline Hydrobromide, fostering a culture of

safety and sustainability in research and development. Always consult your institution's specific

guidelines and your local regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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